Cas no 474009-80-8 (N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide)
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
- HMS2501I09
- MLS000112287
- N-(2-butoxyphenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
- F1199-0021
- SR-01000504819-1
- CHEMBL1494579
- AKOS016318624
- Cambridge id 6783532
- AB00119074-01
- SR-01000504819
- AKOS000569183
- SMR000108201
- 474009-80-8
-
- Inchi: 1S/C20H23N3O3/c1-2-3-12-26-18-11-7-6-10-16(18)22-19(24)13-17-20(25)23-15-9-5-4-8-14(15)21-17/h4-11,17,21H,2-3,12-13H2,1H3,(H,22,24)(H,23,25)
- InChI Key: IDMXYBMZDRYICT-UHFFFAOYSA-N
- SMILES: O=C1C(CC(NC2C=CC=CC=2OCCCC)=O)NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 353.17394160g/mol
- Monoisotopic Mass: 353.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 79.5Ų
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1199-0021-2μmol |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
474009-80-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1199-0021-5μmol |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
474009-80-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1199-0021-10μmol |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
474009-80-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1199-0021-20μmol |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
474009-80-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1199-0021-1mg |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
474009-80-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1199-0021-2mg |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
474009-80-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1199-0021-3mg |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
474009-80-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1199-0021-4mg |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
474009-80-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1199-0021-5mg |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
474009-80-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1199-0021-10mg |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide |
474009-80-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide: A Comprehensive Overview
The compound with CAS No 474009-80-8, commonly referred to as N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.
N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is characterized by its complex molecular architecture. The molecule consists of a phenyl ring substituted with a butoxy group at the 2-position and an acetamide group attached to a tetrahydroquinoxaline moiety. The tetrahydroquinoxaline ring system is further functionalized with a ketone group at the 3-position. This combination of functional groups provides the compound with unique electronic and steric properties that make it suitable for various chemical reactions and biological interactions.
Recent studies have highlighted the potential of N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of novel therapeutic agents. The molecule's ability to interact with specific biological targets has been investigated through computational modeling and in vitro assays. These studies suggest that the compound may exhibit activity against certain enzymes or receptors associated with diseases such as cancer or neurodegenerative disorders.
In addition to its pharmacological applications, N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide has also been studied for its potential use in material science. Its structural features make it a candidate for applications in polymer chemistry or as a building block for advanced materials. The compound's stability under various conditions has been evaluated, and preliminary results indicate that it may be suitable for use in high-performance materials.
The synthesis of N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-y acetamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.
Furthermore, the compound's spectroscopic properties have been thoroughly investigated using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have provided valuable insights into the molecule's conformational behavior and intermolecular interactions. The data obtained from these analyses have been used to validate computational models that predict the compound's behavior in different chemical environments.
Despite its promising potential, N-(butoxyphenyl)-tetrahydroquinoxaline acetamide (CAS No 474009808) requires further investigation to fully understand its properties and applications. Collaborative efforts between academic institutions and industry partners are essential to unlock its full potential. Ongoing research is focused on optimizing its synthesis process, expanding its application scope, and evaluating its safety profile for various uses.
In conclusion, N-(butoxyphenyl)-tetrahydroquinoxaline acetamide (CAS No 474009808) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover new insights into this compound's properties and uses,it is poised to play a significant role in advancing modern science and technology.
474009-80-8 (N-(2-butoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)